Cas no 1221724-18-0 (2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride)

• Product Name: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride
• CAS No: 1221724-18-0
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 5054848
• Update Time: 2025-05-20

2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride
• NE46873
• 2-(3,5-dimethylpyrazol-1-yl)pyridine-4-carboximidamide;hydrochloride
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride

• Inchi： 1S/C11H13N5.ClH/c1-7-5-8(2)16(15-7)10-6-9(11(12)13)3-4-14-10;/h3-6H,1-2H3,(H3,12,13);1H
• InChI Key： MYMBIBRORZSZQS-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(C(=N)N)C=CN=2)C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 80.6

Additional information on 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride

Introduction to 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide Hydrochloride (CAS No. 1221724-18-0)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride (CAS No. 1221724-18-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPY-CAM, has garnered considerable attention due to its unique structural properties and biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride is characterized by a pyridine ring substituted with a 3,5-dimethyl-1H-pyrazolyl group and a carboximidamide moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The pyridine ring is a common scaffold in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions, which are crucial for molecular recognition and binding.

The synthesis of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride can be achieved through various routes. One common method involves the reaction of 4-chloropyridine with 3,5-dimethylpyrazole in the presence of a base, followed by the formation of the carboximidamide moiety through amidation reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for the preparation of this compound, such as microwave-assisted synthesis and catalytic processes.

In terms of biological activities, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key targets for the treatment of inflammatory diseases such as arthritis and pain. Additionally, this compound has exhibited antiproliferative effects on cancer cells, making it a candidate for further investigation in oncology research.

The pharmacological properties of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride have been extensively studied in both in vitro and in vivo models. In vitro studies have shown that it can effectively modulate the activity of various signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are critical for cell growth and differentiation. In vivo studies have further confirmed its therapeutic potential by demonstrating significant reductions in tumor growth and inflammation in animal models.

The safety profile of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings support its potential for further development as a therapeutic agent.

In conclusion, 2-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-4-carboximidamide hydrochloride (CAS No. 1221724-18-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.